![molecular formula C5H5NO2 B017372 2,4-Dihydroxypyridine CAS No. 626-03-9](/img/structure/B17372.png)
2,4-Dihydroxypyridine
Overview
Description
2,4-Dihydroxypyridine (2,4-DHPD) is an organic compound belonging to the pyridine family. It is a colorless solid with a melting point of 194-196°C and a boiling point of 287°C. It is a derivative of pyridine, which is an aromatic heterocyclic compound containing a six-member ring of five carbon atoms and one nitrogen atom. 2,4-DHPD is a versatile chemical compound with multiple applications in both scientific research and industrial processes.
Scientific Research Applications
Iron Chelation and Metabolism : 2-Hydroxypyridine-N-oxides, including 2,4-dihydroxypyridine-N-oxide, have been shown to effectively mobilize iron from human transferrin and horse spleen ferritin, highlighting their potential for studying iron metabolism and treating iron overload and imbalance diseases (Kontoghiorghes, 1987).
Biochemical Reactivity : Studies have found that derivatives like 5-chloro-2,4-dihydroxypyridine show high reactivity towards bromine and acids, which could have potential applications in biosensors and bioelectronics (Kolder & Hertog, 2010).
Reduction of Sulfoxides : 2,6-Dihydroxypyridine has been used effectively to reduce sulfoxides, offering mild reaction conditions and compatibility with various functional groups, indicating its usefulness in organic synthesis (Miller, Collier, & Wu, 2000).
Photooxidation Studies : Research on the sensitized photooxidation of 2,3-dihydroxypyridine and this compound has shown greater efficiency at higher pH, suggesting a charge-transfer mechanism. This finding could be significant for the development of pesticides and pharmaceuticals (Pajares et al., 2002).
Inhibition of Enzymes : 2,3-Dihydroxypyridine has been identified as a "dead-end" inhibitor of catechol-O-methyltransferase, affecting its methylation process and interaction with the enzyme's binding site. This could have implications for understanding certain biochemical pathways (Raxworthy, Youde, & Gulliver, 1983).
Chelation and Polarographic Analysis : Dihydroxypyridine (DHP) is recognized as an effective chelating reagent for polarographic determination of Europium (III), showing a diffusion-controlled and quasi-reversible wave, suggesting applications in analytical chemistry (Sharma & Sindhu, 2000).
Potential in Antithyroid Medication : 3,4-Dihydroxypyridine has shown potential as an antithyroid drug, with low bone marrow toxicity and effectiveness in inhibiting human thyroid hormone production (Hallengren et al., 1987).
Structural and Tautomeric Studies : The predominant tautomeric structure of this compound in aqueous ethanol has been determined as 4-hydroxypyridone-2, with implications for understanding the chemical behavior of such compounds (Hertog & Buurman, 2010).
Complex Formation with Metals : 2,3-Dihydroxypyridine has been studied for its ability to form complexes with bivalent metals, crystallizing as a monoanion in various metal complexes (Vovk et al., 2003).
Mechanism of Action
Target of Action
2,4-Dihydroxypyridine, a type of dihydropyridine, primarily targets the voltage-gated L-type calcium channels found on smooth muscle cells of arterial blood vessels . These channels are responsible for regulating the entry of extracellular calcium into muscle cells, which in turn stimulates muscular contraction of blood vessels .
Mode of Action
This compound works by binding to and blocking these voltage-gated L-type calcium channels . By blocking these channels, it is able to decrease blood vessel contraction, leading to a sustained vasodilation . This action reduces vascular resistance of arterial blood vessels, leading to a drop in blood pressure .
Biochemical Pathways
The degradation of this compound involves a series of biochemical reactions. Most proposed 2-hydroxypyridine degradation pathways begin with hydroxylation to 2,5-dihydroxypyridine, followed by maleamic acid, maleic acid, and fumaric acid formation . This is often referred to as the maleamate pathway .
Pharmacokinetics
It is known that dihydropyridines, a class of compounds to which this compound belongs, show dose-dependent plasma concentrations . The plasma Cmax values of dihydropyridines increase dose-dependently and are observed after 1–2 hours .
Result of Action
The primary result of this compound’s action is a decrease in blood pressure due to its vasodilatory effects . This makes it useful in the treatment of conditions related to increased vascular resistance, such as hypertension . Additionally, this compound has been identified as a potential urinary biomarker for bipolar disorder .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, microbial degradation of pyridine derivatives, including this compound, has been observed in the environment . This suggests that the presence of certain microorganisms can affect the stability and efficacy of this compound. Furthermore, safety data sheets indicate that personal precautions and adequate ventilation are necessary when handling this compound, suggesting that its action can be influenced by the immediate physical environment .
Safety and Hazards
Future Directions
2,4-Dihydroxypyridine is profusely employed in multiple fields such as pesticide design, pharmacology, and clinical therapeutics . It could be used as a new growth-directing agent to prepare AgPt nanorings supported on reduced graphene oxide (AgPt NRs-rGO) through a facile one-pot wet-chemical route .
Relevant Papers The relevant papers retrieved suggest that this compound is used in the synthesis of the diazaphenoxathiin skeleton . It is also used in the preparation of 2,4-dihydroxypyrimidine . Further, it has been identified as a potent inhibitor of dihydrouracil dehydrogenase .
Biochemical Analysis
Biochemical Properties
2,4-Dihydroxypyridine interacts with dihydrouracil dehydrogenase, inhibiting its function . This interaction affects the metabolism of uracil and thymine, which are crucial components of nucleic acids .
Cellular Effects
The inhibition of dihydrouracil dehydrogenase by this compound can impact various cellular processes. For instance, it can affect the synthesis and degradation of nucleic acids, which are essential for cell function .
Molecular Mechanism
At the molecular level, this compound exerts its effects by binding to dihydrouracil dehydrogenase, inhibiting its function . This interaction prevents the enzyme from metabolizing uracil and thymine, thereby affecting nucleic acid synthesis and degradation .
Temporal Effects in Laboratory Settings
The effects of this compound on dihydrouracil dehydrogenase and nucleic acid metabolism can be observed over time in laboratory settings
Metabolic Pathways
This compound is involved in the metabolic pathway of uracil and thymine, two nucleobases in nucleic acids . It interacts with dihydrouracil dehydrogenase, an enzyme that plays a crucial role in this pathway .
properties
IUPAC Name |
4-hydroxy-1H-pyridin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5NO2/c7-4-1-2-6-5(8)3-4/h1-3H,(H2,6,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEZJPIDPVXJEME-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=O)C=C1O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90274238 | |
Record name | 2,4-Dihydroxypyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90274238 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
111.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
626-03-9, 84719-31-3 | |
Record name | 4-Hydroxy-2(1H)-pyridinone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=626-03-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Deazauracil | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000626039 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,4-Pyridinediol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0084719313 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 626-03-9 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=119859 | |
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Record name | 626-03-9 | |
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Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | 2,4-Dihydroxypyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90274238 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-hydroxy-2-pyridone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.932 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 2,4-DIHYDROXYPYRIDINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/LQ01OR5OK4 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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